Cas no 1802591-60-1 (9H-Fluoren-4-amine, N,9,9-triphenyl-)

• Product Name: 9H-Fluoren-4-amine, N,9,9-triphenyl-
• CAS No: 1802591-60-1
• MF: C₃₁H₂₃N
• MW: 409.521027803421
• CID: 4671228
• PubChem ID: 118289293
• Update Time: 2025-07-19

9H-Fluoren-4-amine, N,9,9-triphenyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Fluoren-4-amine, N,9,9-triphenyl-
• N,9,9-Triphenyl-9H-fluoren-4-amine
• N,9,9-triphenylfluoren-4-amine
• N,9,9-triphenyl-9H-fluorene-4-amine
• SCHEMBL16985883
• 9H-Fluoren-4-amine,N,9,9-triphenyl-
• 1802591-60-1
• G65360

• Inchi： 1S/C31H23N/c1-4-13-23(14-5-1)31(24-15-6-2-7-16-24)27-20-11-10-19-26(27)30-28(31)21-12-22-29(30)32-25-17-8-3-9-18-25/h1-22,32H
• InChI Key： AOLWEEPPUNUWER-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)(C2=CC=CC=C2)C2=C(C=CC=C2)C2=C1C=CC=C2NC1=CC=CC=C1

Computed Properties

• Exact Mass: 409.183049738g/mol
• Monoisotopic Mass: 409.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 12Ų

Additional information on 9H-Fluoren-4-amine, N,9,9-triphenyl-

Introduction to 9H-Fluoren-4-amine, N,9,9-triphenyl- (CAS No. 1802591-60-1)

9H-Fluoren-4-amine, N,9,9-triphenyl-, identified by the Chemical Abstracts Service Number (CAS No.) 1802591-60-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the fluorene derivatives family, a class of molecules known for their unique structural and electronic properties. The presence of multiple phenyl groups in its structure contributes to its enhanced stability and reactivity, making it a valuable intermediate in the synthesis of complex molecular systems.

The structural framework of 9H-Fluoren-4-amine, N,9,9-triphenyl- consists of a central fluorene core substituted with an amine group at the 4-position and three phenyl groups at the 9-position. This arrangement imparts a high degree of rigidity to the molecule, which is advantageous for applications requiring precise molecular orientation and stability. The amine functionality at the 4-position serves as a versatile handle for further chemical modifications, enabling the construction of more elaborate molecular architectures.

In recent years, 9H-Fluoren-4-amine, N,9,9-triphenyl- has been extensively studied for its potential applications in pharmaceuticals and advanced materials. Its rigid structure and electron-rich nature make it an excellent candidate for designing organic semiconductors and light-emitting diodes (OLEDs). The compound's ability to undergo efficient energy transfer and charge transport has been leveraged in the development of novel optoelectronic devices.

One of the most compelling aspects of 9H-Fluoren-4-amine, N,9,9-triphenyl- is its role as a precursor in the synthesis of bioactive molecules. Researchers have utilized this compound to develop new therapeutic agents targeting various diseases. Its structural motif has been incorporated into molecules designed to interact with biological targets such as enzymes and receptors. These interactions are often critical for modulating biological pathways and have implications in drug discovery.

The pharmaceutical industry has shown particular interest in 9H-Fluoren-4-amine, N,9,9-triphenyl- due to its potential as a scaffold for drug development. The compound's ability to form stable complexes with other molecules makes it an ideal candidate for designing drugs that require precise molecular recognition. Additionally, its fluorescence properties have been exploited in diagnostic applications, where it serves as a fluorescent probe for detecting biological markers.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for 9H-Fluoren-4-amine, N,9,9-triphenyl-. These improvements have not only reduced costs but also enhanced the purity of the compound, making it more suitable for high-value applications. The development of novel synthetic routes has also opened up new possibilities for functionalizing this molecule further.

The optoelectronic properties of 9H-Fluoren-4-amine, N,9,9-triphenyl- have been extensively explored in the context of organic electronics. Its high thermal stability and excellent charge transport characteristics make it an attractive material for use in organic field-effect transistors (OFETs) and other electronic devices. Researchers have reported significant progress in developing OFETs based on this compound that exhibit high mobility and long operational lifetimes.

In conclusion, 9H-fluorene amine,N,triphenyl - is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features make it an invaluable building block for designing new drugs and advanced materials. As research continues to uncover new applications for this molecule, 1802581 -60 -1 will undoubtedly play an increasingly important role in shaping the future of these fields.